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For Researchers, Scientists, and Drug Development Professionals

Introduction
AC 187 is a potent and selective antagonist of the amylin receptor.[1][2] Amylin, a pancreatic

beta-cell hormone co-secreted with insulin, plays a role in glucose homeostasis and satiety.[3]

By blocking the amylin receptor, AC 187 serves as a valuable tool for investigating the

physiological functions of endogenous amylin.[4][5] These application notes provide a summary

of recommended dosages and detailed protocols for the use of AC 187 in rodent studies,

based on published literature.

Mechanism of Action
AC 187 is a chimeric peptide composed of elements from salmon calcitonin and amylin.[6] It

acts as a competitive antagonist at the amylin receptor, blocking the binding of endogenous

amylin and subsequent downstream signaling.[6] Amylin receptor activation typically leads to

the stimulation of intracellular signaling pathways, including the production of cyclic AMP

(cAMP).[7] By inhibiting this process, AC 187 can be used to study the effects of amylin on

food intake, gastric emptying, and glucose metabolism.[1][2]

Signaling Pathway
The binding of amylin to its receptor, a complex of the calcitonin receptor and a receptor

activity-modifying protein (RAMP), activates G-protein-mediated signaling cascades. AC 187
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competitively inhibits this interaction.
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Diagram 1: Amylin Signaling Pathway and AC 187 Inhibition.

Recommended Dosages for Rodent Studies
The appropriate dosage of AC 187 can vary depending on the rodent species, the route of

administration, and the specific research question. The following tables summarize dosages

from published studies.

Table 1: AC 187 Dosage in Rat Studies
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Route of

Administration
Dosage Animal Model

Observed

Effects
Reference

Chronic

Intraperitoneal

(IP) Infusion

10 µg/kg/h
Obese Zucker

(fa/fa) rats

Increased dark

phase and total

food intake. No

significant effect

on body weight

gain over 8 days.

[3]

Intravenous (IV)

Infusion

60, 200, 600,

2000

pmol·kg⁻¹·min⁻¹

Rats

Dose-dependent

increase in food

intake.

[6]

Infusion into Area

Postrema
30 µ g/rat Rats

Increased food

intake.
[4][5]

Intravenous (IV)

Administration
30 mg/mL

Sprague-Dawley

rats

Increased

glucagon

concentration,

accelerated

gastric emptying,

and exaggerated

post-challenge

glycemia.

[1]

Note: Specific pharmacokinetic data for AC 187, such as half-life and clearance in rodents, are

not readily available in the published literature.[6]

Experimental Protocols
Protocol 1: Chronic Intraperitoneal Infusion in Rats
This protocol is adapted from a study investigating the long-term effects of AC 187 on food

intake in Zucker rats.[3]

Objective: To assess the chronic effects of amylin receptor blockade on feeding behavior.

Materials:
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AC 187

Sterile saline (0.9% NaCl)

Osmotic minipumps

Surgical instruments for implantation

Animal housing with metabolic cages for food intake monitoring

Male obese Zucker (fa/fa) rats

Procedure:

Animal Preparation: Acclimate rats to individual housing in metabolic cages for several days

before surgery.

AC 187 Solution Preparation: Dissolve AC 187 in sterile saline to the desired concentration

for delivery via osmotic minipumps.

Osmotic Minipump Implantation:

Anesthetize the rat using an appropriate anesthetic agent.

Make a small incision in the skin on the back of the neck.

Implant the osmotic minipump, pre-filled with the AC 187 solution, subcutaneously.

Suture the incision.

Post-Operative Care: Monitor the animals for recovery from surgery and provide appropriate

post-operative analgesia.

Data Collection: Measure daily food intake and body weight for the duration of the infusion

period (e.g., 8 days).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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